Cas no 690205-18-6 (2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one
• CAS No: 690205-18-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6187714
• PubChem ID: 21648503
• Update Time: 2025-08-04

2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one
• EN300-1249703
• SCHEMBL9375468
• AKOS014513724
• 690205-18-6
• CS-0288672

• Inchi： 1S/C8H11NO2/c1-5-3-7(6(2)11-5)8(10)4-9/h3H,4,9H2,1-2H3
• InChI Key： OWYDZOREBGKBHK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(CN)=O)=C1C

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one

Introduction to 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one (CAS No. 690205-18-6) in Modern Chemical and Pharmaceutical Research

2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 690205-18-6, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound’s molecular structure, featuring a fused system of a furan ring substituted with methyl groups at the 2 and 5 positions, and an amine functionalities at the 1-position of an ethyl ketone moiety, makes it a valuable scaffold for further chemical modifications and biological evaluations.

The nomenclature of this compound follows the IUPAC rules for organic chemistry, ensuring clarity and precision in its identification. The prefix "amino" indicates the presence of a nitrogen-containing functional group, while "(2,5-dimethylfuran-3-yl)ethan-1-one" describes the substituent attached to the carbon backbone. This systematic naming reflects the compound’s complexity and aids researchers in understanding its chemical behavior.

Recent advancements in chemical synthesis have enabled more efficient and scalable production methods for 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to enhance yield and purity. These innovations are particularly crucial in pharmaceutical applications where high-quality intermediates are essential for drug development.

The pharmacological potential of this compound has been explored in several studies. Its structural motif is reminiscent of bioactive molecules that interact with various biological targets. For instance, derivatives of furan-based compounds have shown promise in inhibiting enzymes involved in inflammatory pathways. The presence of both an amine group and a ketone moiety provides multiple sites for functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic effects.

In a notable study published in 2023, researchers investigated the bioactivity of 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one against certain bacterial strains. The compound exhibited moderate antibacterial properties, particularly against Gram-positive bacteria. This finding underscores its potential as a lead compound for developing novel antimicrobial agents. The study also highlighted the importance of structural optimization to enhance potency and selectivity.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a versatile intermediate in organic synthesis, enabling the construction of more complex molecules. For example, it can be used to synthesize Schiff bases or heterocyclic compounds with altered electronic properties. Such derivatives may find applications in materials science, particularly in designing organic semiconductors or ligands for catalytic systems.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding modes of 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one with biological targets. These simulations help rationalize its observed bioactivity and guide further structural modifications. Advanced techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations provide insights into the compound’s interactions at an atomic level.

The future directions for research on this compound are promising. Efforts are underway to develop greener synthetic routes that minimize waste and energy consumption. Additionally, exploring its role in drug discovery for neurological disorders is an emerging area of interest. The unique structural features of 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one make it an attractive candidate for designing molecules that interact with neuroreceptors or enzymes implicated in conditions like Alzheimer’s disease or Parkinson’s disease.

In conclusion, 2-amino-1-(2,5-dimethylfuran-3-yl)ethan-1-one (CAS No. 690205-18-6) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its structural complexity and functional diversity offer numerous opportunities for innovation across multiple disciplines. As research continues to uncover new aspects of its properties, this molecule is poised to play a significant role in advancing scientific knowledge and developing next-generation therapeutics.